N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[1-(2-hydroxyethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H27N3O3S/c22-11-10-21-15-9-5-4-8-14(15)17(20-18(21)24)25-12-16(23)19-13-6-2-1-3-7-13/h13,22H,1-12H2,(H,19,23)
• InChI Key: OWVWBNIHGSHBCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CCO
• Molecular Formula: C18H27N3O3S
• Molecular Weight: 365.5 g/mol

Description

N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H27N3O3S and its molecular weight is 365.49. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Binding Studies

The study of amide-containing isoquinoline derivatives, including similar compounds to N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide, reveals significant insights into their structural aspects and properties. These compounds exhibit interesting behaviors upon treatment with various mineral acids, forming gels or crystalline solids depending on the acid's anionic structure. Their ability to form inclusion compounds and the impact of these structural variations on fluorescence emission highlight their potential in materials science and photonic applications (Karmakar, Sarma, & Baruah, 2007).

Versatile Building Blocks for Natural Product Synthesis

Another dimension of research explores phenylglycinol-derived oxazolopiperidone lactams, showcasing their versatility as building blocks for enantioselective synthesis. These lactams facilitate the construction of diverse piperidine-containing structures with potential bioactivity. While not directly linked, the methodology around manipulating lactam structures for synthesizing complex natural products and bioactive compounds can be informative for research involving N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide, offering insights into potential synthetic routes and applications in drug discovery (Escolano, Amat, & Bosch, 2006).

Synthesis and Characterization of Novel Derivatives

Research into the synthesis of new derivatives involving structures similar to N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is crucial for expanding the chemical space and understanding the physicochemical properties of such compounds. A study details the synthesis of novel derivatives through a multi-step process, starting from anthranilic acid and aryl isothiocyanates, yielding compounds with determined structures through various spectroscopic techniques. This research underscores the importance of synthetic chemistry in creating new molecules for potential applications in medicinal chemistry and material science (Nguyen, Pham, Tran, & Bui, 2022).

Design and Synthesis for Biological Activities

The design and synthesis of quinazolinyl acetamides, including those with structural similarities to the compound , have been explored for their analgesic and anti-inflammatory activities. This research illustrates the potential therapeutic applications of these compounds, emphasizing the importance of chemical synthesis in drug discovery and development. Although certain information was excluded as per requirements, the study provides a foundation for understanding the structural basis behind the biological activities of such compounds (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).